Cas no 65524-41-6 (Carbamothioic acid, diethyl-, S-(3-phenylpropyl) ester)

• Product name: Carbamothioic acid, diethyl-, S-(3-phenylpropyl) ester
• CAS No: 65524-41-6
• MF: C₁₄H₂₁NOS
• MW: 251.38764
• CID: 389039
• PubChem ID: 71370501

Carbamothioic acid, diethyl-, S-(3-phenylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, diethyl-, S-(3-phenylpropyl) ester
• S-(3-phenylpropyl) N,N-diethylcarbamothioate
• S-(3-Phenylpropyl) diethylcarbamothioate
• 65524-41-6
• DTXSID00793480

• Inchi： InChI=1S/C14H21NOS/c1-3-15(4-2)14(16)17-12-8-11-13-9-6-5-7-10-13/h5-7,9-10H,3-4,8,11-12H2,1-2H3
• InChI Key： YZORSLRLEDMKGW-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)SCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 251.13438547g/mol
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų